3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]-N,N-dimethylpyrrolidine-1-sulfonamide

• IUPAC Name: 3-[(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxymethyl]-N,N-dimethylpyrrolidine-1-sulfonamide
• InChI: InChI=1S/C15H22N6O3S/c1-19(2)25(22,23)20-8-7-11(9-20)10-24-14-6-5-13-16-17-15(12-3-4-12)21(13)18-14/h5-6,11-12H,3-4,7-10H2,1-2H3
• InChI Key: OOHBFSADWMLMID-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(C1)COC2=NN3C(=NN=C3C4CC4)C=C2
• Molecular Formula: C15H22N6O3S
• Molecular Weight: 366.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. It has a wide range of biological activities, such as antidiabetic, anti-platelet aggregations, anti-fungal, anti-bacterial, anti-malarial, anti-tubercular, and anticonvulsant properties.

Synthesis Analysis

The synthesis of 1,2,4-triazolo [3,4-b] [1,3,4]thiadiazine involves primarily four routes. Route a involves the acid-catalyzed cyclization of 2-hydrazinyl-6 H -1,3,4-thiadiazine with ortho esters, thereby annulation of the triazole ring on thiadiazine. A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido- [4,5- d ] [1,2,4]triazolo [4,3- a ]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido- [4,5- d ]pyrimidine-2,4 (1 H ,3 H )-diones in the presence of triethylamine.

Molecular Structure Analysis

The structure of this compound is based on the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions of this compound involve the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido- [4,5- d ]pyrimidine-2,4 (1 H ,3 H )-diones in the presence of triethylamine.

Mechanism of Action

Target of Action

The compound “3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]-N,N-dimethylpyrrolidine-1-sulfonamide” is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds has been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

Similar compounds have been found to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors .

Biochemical Pathways

Similar compounds have been found to inhibit various enzymes, which could affect multiple biochemical pathways . For example, inhibition of carbonic anhydrase could affect the regulation of pH and fluid balance in the body, while inhibition of cholinesterase could affect nerve signal transmission .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Similar compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Future Directions

The future directions of this compound involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases. The structure–activity relationship of biologically important 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazines, which have profound importance in drug design, discovery and development, is a focus of ongoing research.